4-Chloro-3-trifluoromethyl-benzenethiol
Overview
Description
4-Chloro-3-trifluoromethyl-benzenethiol is a chemical compound with the CAS Number: 18800-22-1. It has a molecular weight of 212.62 . The IUPAC name of this compound is 4-chloro-3-(trifluoromethyl)benzenethiol .
Molecular Structure Analysis
The molecular structure of 4-Chloro-3-trifluoromethyl-benzenethiol can be represented by the formula C7H4ClF3S . The InChI code for this compound is 1S/C7H4ClF3S/c8-6-2-1-4(12)3-5(6)7(9,10)11/h1-3,12H .Scientific Research Applications
Analgesic Potential
4-Chloro-3-trifluoromethyl-benzenethiol has been used in the synthesis of a series of 4-[4–chloro-3- (trifluoromethyl)-phenyl]-4-piperidinol (TFMP) derivatives . These derivatives have been studied for their analgesic potential against pain models in mice . Most of the compounds displayed potent analgesic efficacy and an ultrashort to long duration of action . They were found to be effective in relieving pain, and in the presence of naloxone, they displayed a pain-relieving effect .
Pharmacophore Models
The compound has been used in the study of designing pharmacophore models for analgesics . The synthesized derivatives were characterized by physical and spectral methods (HR-EIMS, HR-FABMS, 1H-NMR, 13C-NMR, UV, and FT-IR) .
Synthesis of FDA-Approved Drugs
4-Chloro-3-trifluoromethyl-benzenethiol has been used in the synthesis of FDA-approved drugs . For example, Sorafenib 27 is synthesized by reacting the aniline in methylene chloride with 4-chloro-3-(trifluoromethyl) phenyl isocyanate .
Synthesis of 2-Amino-5-chloro 3-(trifluoromethyl)benzenethiol
The compound has been used in the synthesis of 2-amino-5-chloro 3-(trifluoromethyl)benzenethiol .
Preparation of 4-{4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]phenoxy}-N-methylpyridine-2-carboxamide Toluene Sulphonic Acid Salt
4-Chloro-3-trifluoromethyl-benzenethiol has been used in the preparation of 4-{4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]phenoxy}-N-methylpyridine-2-carboxamide toluene sulphonic acid salt .
Fourier-Transform Infrared and FT-Raman Spectra Study
The Fourier-transform (FT) infrared and FT-Raman spectra of 4-chloro-2-(trifluoromethyl) aniline, a compound synthesized using 4-Chloro-3-trifluoromethyl-benzenethiol, has been studied .
Safety and Hazards
properties
IUPAC Name |
4-chloro-3-(trifluoromethyl)benzenethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF3S/c8-6-2-1-4(12)3-5(6)7(9,10)11/h1-3,12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSZQSTUDNPQHCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80406940 |
Source
|
| Record name | 4-Chloro-3-trifluoromethyl-benzenethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80406940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-trifluoromethyl-benzenethiol | |
CAS RN |
18800-22-1 |
Source
|
| Record name | 4-Chloro-3-trifluoromethyl-benzenethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80406940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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